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Compound of Interest

Compound Name: 1,3,5-Benzenetricarboxylic acid

Cat. No.: B108450

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical and
chemical properties of trimesic acid (benzene-1,3,5-tricarboxylic acid). Designed for
researchers, scientists, and professionals in drug development, this document consolidates
essential data, outlines detailed experimental protocols, and visualizes key processes to
facilitate a comprehensive understanding of this versatile molecule.

Core Physical and Chemical Properties

Trimesic acid, a symmetrically substituted aromatic carboxylic acid, possesses a unique
combination of properties that make it a valuable building block in various scientific and
industrial applications, including the synthesis of metal-organic frameworks (MOFs), polymers,
and pharmaceutical intermediates.[1][2]

General and Physical Properties

Trimesic acid is a white to off-white crystalline powder.[3] Its high degree of symmetry and the
presence of three carboxylic acid groups dictate its physical characteristics, such as a high
melting point and specific solubility profile.[3]

Table 1: General and Physical Properties of Trimesic Acid
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Property Value References

Benzene-1,3,5-tricarboxylic

IUPAC Name _
acid
Trimesinic acid, 1,3,5-
Synonyms Benzenetricarboxylic acid, [4]
H3BTC
CAS Number 554-95-0 [3]
Molecular Formula CoHeOs [3]
Molecular Weight 210.14 g/mol [3]
White to off-white crystalline
Appearance [11[3]
powder
Melting Point >300 °C (decomposes)
pKax 2.12 (at 25 °C) [5]
pKaz 4.10 (at 25 °C) [5]
pKas 5.18 (at 25 °C) [5]
Solubility

The solubility of trimesic acid is highly dependent on the solvent and temperature. It is
sparingly soluble in cold water but its solubility increases significantly in hot water and polar
organic solvents.[1]

Table 2: Solubility of Trimesic Acid in Various Solvents
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Solvent Solubility Temperature (°C) References
Sparingly soluble in
Water cold water, soluble in - [1]
hot water
Soluble (approx. 0.2
Ethanol Room Temperature [6]
mg/mL)
Methanol Soluble Room Temperature [7]

Dimethyl Sulfoxide
(DMSO)

Soluble (approx. 25
mg/mL)

Room Temperature

[6]

Dimethylformamide

Soluble (approx. 25

Room Temperature

[6]

(DMF) mg/mL)
Acetone Soluble Room Temperature [1]
Ethyl Acetate Sparingly soluble - [8]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of trimesic acid.

Table 3: Key Spectroscopic Data for Trimesic Acid

Spectroscopic Technique

References

Key Peaks/Signals

FT-IR (cm™1)

~3400-3600 (O-H stretch,
broad), ~1720 (C=0 stretch),
~1615 (C=C aromatic stretch),
~1403 (C-O stretch), ~726,
~767 (C-H out-of-plane bend)

[9]

1H NMR (DMSO-ds, ppm)

~8.63 (s, 3H, Ar-H), ~13.54 (s,
3H, -COOH)

[3](8]

~132.4 (Ar-C), ~134.0 (Ar-C-

13C NMR (DMSO-ds, ppm)

COOH), ~166.3 (C=0)

[8110]

UV-Vis (Amax, nm)

212

[6]
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Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and
accuracy in research settings.

Determination of Melting Point

Objective: To determine the melting point range of trimesic acid.

Methodology:

Sample Preparation: Finely grind a small amount of dry trimesic acid powder.

o Capillary Tube Filling: Pack the powdered sample into a capillary tube to a height of 2-3 mm
by tapping the sealed end of the tube on a hard surface.[11]

o Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.[12]

e Heating: Heat the sample rapidly to a temperature approximately 20°C below the expected
melting point. Then, decrease the heating rate to 1-2°C per minute to allow for accurate
observation.[5]

o Observation: Record the temperature at which the first drop of liquid appears (onset of
melting) and the temperature at which the entire sample becomes a clear liquid (completion
of melting). This range is the melting point.[13]

Infrared (IR) Spectroscopy
Objective: To obtain the Fourier-transform infrared (FT-IR) spectrum of solid trimesic acid.

Methodology (Thin Solid Film Method):

e Sample Preparation: Dissolve a small amount of trimesic acid (approx. 10 mg) in a few drops
of a volatile solvent such as acetone or methylene chloride.[14]

o Film Deposition: Place a drop of the resulting solution onto a clean, dry salt plate (e.g., KBr
or NaCl).[14]
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Solvent Evaporation: Allow the solvent to evaporate completely, leaving a thin, even film of
the solid sample on the plate.[14]

Spectral Acquisition: Place the salt plate in the sample holder of the FT-IR spectrometer and
acquire the spectrum.

Data Analysis: Identify and label the characteristic absorption bands corresponding to the
functional groups present in trimesic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain the *H and 3C NMR spectra of trimesic acid.

Methodology:

Sample Preparation: Dissolve 5-10 mg of trimesic acid in approximately 0.6-0.7 mL of a
deuterated solvent (e.g., DMSO-ds) in a clean, dry NMR tube.[3][15]

Homogenization: Ensure the sample is fully dissolved. If necessary, gently warm the sample
or use a vortex mixer.

Instrument Setup: Place the NMR tube in the spectrometer's probe.

Spectral Acquisition: Acquire the *H and 3C NMR spectra according to the instrument's
standard operating procedures. Use an appropriate number of scans to achieve a good
signal-to-noise ratio.

Data Processing and Analysis: Process the raw data (Fourier transform, phase correction,
and baseline correction). Reference the spectra using the residual solvent peak (for DMSO-
ds, & ~2.50 ppm for *H and & ~39.52 ppm for 13C). Integrate the signals in the *H NMR
spectrum and identify the chemical shifts in both spectra.

Chemical Synthesis and Reactions

Trimesic acid is a versatile precursor in organic synthesis, primarily utilized for its three

carboxylic acid functional groups.

Synthesis of Trimesic Acid
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A common laboratory and industrial method for synthesizing trimesic acid involves the oxidation
of mesitylene (1,3,5-trimethylbenzene).[1]

Mesitylene Oxidation
(1,3,5-Trimethylbenzene)

Trimesic Acid

Oxidizing Agent
(e.g., KMnO4, HNO3)

+ 3 R-OH

Trimesic Acid

Acid Catalyst catalysis
(e.g., H2S0a4)

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.sinocurechem.com/trimesic-acid-cas-554-95-0-properties.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants
Trimesic Acid Metal Salt Solvent
(Organic Linker) (e.g., Cu(NOs)z, Zn(NOs)2) (e.g., DMF, Ethanol)
Synthesii Process

> Mixing and Dissolution |<

:

Solvothermal/Hydrothermal
Reaction

l

Isolation via Filtration/
Centrifugation

l

Washing with Solvent

:

Drying

Metal-Organic Framework (MOF)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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